1-(2,6-Difluorophenyl)-3-(2-(2-(4-methoxyphenyl)-6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl)urea

• IUPAC Name: 1-(2,6-difluorophenyl)-3-[2-[2-(4-methoxyphenyl)-6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl]ethyl]urea
• InChI: InChI=1S/C21H19F2N5O2S/c1-12-17(10-11-24-20(29)25-18-15(22)4-3-5-16(18)23)31-21-26-19(27-28(12)21)13-6-8-14(30-2)9-7-13/h3-9H,10-11H2,1-2H3,(H2,24,25,29)
• InChI Key: HJMZLWMWQJFNDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=NN12)C3=CC=C(C=C3)OC)CCNC(=O)NC4=C(C=CC=C4F)F
• Molecular Formula: C21H19F2N5O2S
• Molecular Weight: 443.5 g/mol

Description

1-(2,6-Difluorophenyl)-3-(2-(2-(4-methoxyphenyl)-6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl)urea is a useful research compound. Its molecular formula is C21H19F2N5O2S and its molecular weight is 443.47. The purity is usually 95%.
BenchChem offers high-quality 1-(2,6-Difluorophenyl)-3-(2-(2-(4-methoxyphenyl)-6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,6-Difluorophenyl)-3-(2-(2-(4-methoxyphenyl)-6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-promoted Synthesis and Biological Activity

A study by Özil et al. (2015) discussed the microwave-assisted synthesis of fused and non-fused 1,2,4-triazole derivatives. These compounds were evaluated for their antimicrobial, anti-lipase, and antiurease activities. The research highlights the potential of these derivatives in developing new therapeutic agents due to their significant biological activities. Read more.

Antimicrobial Activities of 1,2,4-Triazole Derivatives

Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and screened them for antimicrobial activities. Some of these compounds exhibited good to moderate activities against various microorganisms, indicating their potential as antimicrobial agents. This study contributes to the understanding of the structure-activity relationship of triazole derivatives. Read more.

Alkylurea Modification for Anticancer Activity

Wang et al. (2015) modified a compound by replacing the acetamide group with an alkylurea moiety, resulting in derivatives with potent antiproliferative activities against cancer cell lines. This modification also significantly reduced acute oral toxicity, showcasing the importance of chemical modifications in enhancing therapeutic potential while minimizing side effects. Read more.

Novel Bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles Synthesis

Reddy et al. (2013) synthesized a series of novel bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles and evaluated their antibacterial activity. The study found that some derivatives showed potent inhibitory activity comparable to standard drugs, highlighting their potential in developing new antibacterial agents. Read more.